1-acetyl-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)piperidine-4-carboxamide
Description
1-acetyl-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)piperidine-4-carboxamide is a chemical compound that has been widely studied in scientific research due to its potential applications in medicine and biochemistry. This compound is known to have various biochemical and physiological effects, making it a promising candidate for further research and development.
Scientific Research Applications
Medicinal Chemistry and Drug Development
Thiophene derivatives, including the compound , have drawn interest from medicinal chemists due to their potential as biologically active molecules. Researchers explore their pharmacological properties, such as:
- Anticancer Activity : Thiophene-based compounds may exhibit antitumor effects .
- Anti-Inflammatory Properties : Some derivatives show promise as anti-inflammatory agents .
- Antimicrobial Effects : Thiophenes have demonstrated antimicrobial activity .
- Antihypertensive Potential : Certain thiophene-containing molecules may impact blood pressure regulation .
Organic Electronics and Semiconductors
Thiophenes play a crucial role in the development of organic semiconductors. Their unique electronic properties make them valuable for:
Corrosion Inhibition
Thiophene derivatives find application as corrosion inhibitors for metals. Their ability to protect against corrosion makes them relevant in industrial chemistry .
Material Science
In material science, thiophenes are employed in:
Synthetic Strategies
Researchers have developed various synthetic methods to access thiophene derivatives. These include:
- Condensation Reactions : Gewald, Paal–Knorr, Fiesselmann, and Hinsberg syntheses are significant methods for obtaining thiophene derivatives .
Biological Compounds with Thiophene Framework
Several important drugs contain thiophene moieties. Examples include:
properties
IUPAC Name |
1-acetyl-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]piperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2S/c1-13(22)21-5-2-15(3-6-21)18(23)20-10-14-8-17(11-19-9-14)16-4-7-24-12-16/h4,7-9,11-12,15H,2-3,5-6,10H2,1H3,(H,20,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJGOQRDZOVMWFK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(CC1)C(=O)NCC2=CC(=CN=C2)C3=CSC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-acetyl-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)piperidine-4-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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